![molecular formula C14H9ClN6S2 B1242881 5-(4-Chlorophenyl)-4-[(1-methyl-5-tetrazolyl)thio]thieno[2,3-d]pyrimidine](/img/structure/B1242881.png)
5-(4-Chlorophenyl)-4-[(1-methyl-5-tetrazolyl)thio]thieno[2,3-d]pyrimidine
Overview
Description
5-(4-chlorophenyl)-4-[(1-methyl-5-tetrazolyl)thio]thieno[2,3-d]pyrimidine is an aryl sulfide and a thienopyrimidine.
Scientific Research Applications
Synthesis and Biological Potential
- Synthesis of Derivatives for Biological Activities : The synthesis of compounds related to 5-(4-Chlorophenyl)-4-[(1-methyl-5-tetrazolyl)thio]thieno[2,3-d]pyrimidine has been explored for their potential as biological agents. Compounds showing significant antimicrobial activity against bacterial and fungal growth were synthesized using a combination of various chemical reactions (Akbari et al., 2008).
Chemical Transformations and Derivatives
- Development of Novel Derivatives : Research into the chemical transformations of thieno[2,3-d]pyrimidine, a core structure related to our compound of interest, has led to the creation of various derivatives. These derivatives have potential for further exploration in biological applications (Grinev & Kaplina, 1985).
Biological Activities and Applications
- Antimicrobial and Anti-inflammatory Agents : Studies have synthesized new thienopyrimidine derivatives, revealing their remarkable activity as antimicrobial and anti-inflammatory agents. Such compounds demonstrate the therapeutic potential of derivatives related to 5-(4-Chlorophenyl)-4-[(1-methyl-5-tetrazolyl)thio]thieno[2,3-d]pyrimidine (Tolba et al., 2018).
Anticancer Applications
- Cytostatic and Antiviral Properties : Thieno-fused 7-deazapurine ribonucleosides, related to the compound , have shown low micromolar or submicromolar in vitro cytostatic activities against a broad panel of cancer and leukemia cell lines, as well as some antiviral activity (Tichy et al., 2017).
properties
Product Name |
5-(4-Chlorophenyl)-4-[(1-methyl-5-tetrazolyl)thio]thieno[2,3-d]pyrimidine |
|---|---|
Molecular Formula |
C14H9ClN6S2 |
Molecular Weight |
360.8 g/mol |
IUPAC Name |
5-(4-chlorophenyl)-4-(1-methyltetrazol-5-yl)sulfanylthieno[2,3-d]pyrimidine |
InChI |
InChI=1S/C14H9ClN6S2/c1-21-14(18-19-20-21)23-13-11-10(6-22-12(11)16-7-17-13)8-2-4-9(15)5-3-8/h2-7H,1H3 |
InChI Key |
UFJAIMORMYXBTD-UHFFFAOYSA-N |
Canonical SMILES |
CN1C(=NN=N1)SC2=NC=NC3=C2C(=CS3)C4=CC=C(C=C4)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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